Cas no 106580-60-3 (1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-)

• Product Name: 1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-
• CAS No: 106580-60-3
• MF: C₅H₁₁N₅
• MW: 141.174339532852
• CID: 127224
• PubChem ID: 14547510
• Update Time: 2025-04-18

1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-
• 1H-1,2,4-Triazole-3,5-diamine,N-(1-methylethyl)-(9CI)
• SCHEMBL16706274
• 106580-60-3
• N3-Isopropyl-4H-1,2,4-triazole-3,5-diamine
• AKOS006378575
• AKOS013497083
• 3-N-propan-2-yl-1H-1,2,4-triazole-3,5-diamine

• Inchi： 1S/C5H11N5/c1-3(2)7-5-8-4(6)9-10-5/h3H,1-2H3,(H4,6,7,8,9,10)
• InChI Key： SFARUGHDNUPASU-UHFFFAOYSA-N
• SMILES： N(C1=NNC(N)=N1)C(C)C

Computed Properties

• Exact Mass: 140.0938
• Monoisotopic Mass: 141.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 76.72